Cas no 17429-10-6 (1H-Indole-3-aceticacid, butyl ester)

• Product Name: 1H-Indole-3-aceticacid, butyl ester
• CAS No: 17429-10-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 170819
• PubChem ID: 87114
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, butyl ester
• butyl 1H-indole-3-acetate
• butyl 2-(1H-indol-3-yl)acetate
• butyl 1H-indol-3-ylacetate
• Einecs 241-455-7
• 1H-Indole-3-acetic acid butyl ester
• 17429-10-6
• DTXSID70169810
• SCHEMBL8766823
• NS00025731

• Inchi： 1S/C14H17NO2/c1-2-3-8-17-14(16)9-11-10-15-13-7-5-4-6-12(11)13/h4-7,10,15H,2-3,8-9H2,1H3
• InChI Key： GRFMAWCPVKWLFE-UHFFFAOYSA-N
• SMILES： O(C(CC1=CNC2C=CC=CC1=2)=O)CCCC

Computed Properties

• Exact Mass: 230.11818
• Monoisotopic Mass: 231.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 378.2°Cat760mmHg
• Flash Point: 182.5°C
• Refractive Index: 1.584
• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives